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Abstract
This application note describes a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative determination of dacomitinib in human

plasma. Dacomitinib is an irreversible pan-human epidermal growth factor receptor (HER)

tyrosine kinase inhibitor.[1][2] This method utilizes protein precipitation for simple and efficient

sample preparation, followed by rapid chromatographic separation and detection using a triple

quadrupole mass spectrometer. The assay was validated according to the US Food and Drug

Administration (FDA) guidelines and demonstrated excellent linearity, precision, accuracy, and

recovery.[3][4] This method is suitable for pharmacokinetic studies and therapeutic drug

monitoring of dacomitinib in clinical research settings.

Introduction
Dacomitinib is a second-generation, irreversible tyrosine kinase inhibitor (TKI) that targets the

HER family of receptors (EGFR/HER1, HER2, and HER4).[5] These receptors are often

overexpressed or mutated in various cancers, particularly non-small cell lung cancer (NSCLC),

leading to uncontrolled cell growth and proliferation.[2][6] Dacomitinib inhibits the downstream

signaling pathways, such as RAS-RAF-MEK-ERK and PI3K-AKT, by covalently binding to the

ATP-binding site of the EGFR tyrosine kinase domain.[7] A reliable and sensitive analytical

method for the quantification of dacomitinib in plasma is crucial for pharmacokinetic

assessments and to ensure optimal therapeutic exposure.
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Experimental
Materials and Reagents

Dacomitinib hydrate reference standard

Internal Standard (IS) (e.g., Dacomitinib-d10, Ibrutinib, or Lapatinib)[3][4][8]

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Human plasma (K2-EDTA)

Ultrapure water

LC-MS/MS Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole

mass spectrometer equipped with an electrospray ionization (ESI) source was used.

Sample Preparation

Plasma samples were prepared using a protein precipitation method.[1]

To 100 µL of plasma, add 20 µL of the internal standard working solution.

Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate the proteins.[1]

Vortex the mixture for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.
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Reconstitute the residue in 200 µL of the mobile phase.

Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

Chromatographic Conditions

Parameter Condition

Column
C18 reversed-phase column (e.g., Discovery

C18, 10 cm x 4.6 mm, 5 µm)[3]

Mobile Phase A
10 mM Ammonium formate in water with 0.1%

formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient
Isocratic or gradient elution (e.g., 70:30 v/v

Mobile Phase B:A)[9]

Flow Rate 0.8 mL/min[3]

Column Temperature 40°C

Run Time Approximately 3-4 minutes[1][3]

Mass Spectrometry Conditions
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Parameter Condition

Ionization Mode Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions
Dacomitinib: m/z 470.1 → 124.1[3] or 470.4 →

385.0[1]

Internal Standard (Ibrutinib): m/z 441.2 →

84.3[3]

Internal Standard (Dacomitinib D10): m/z 480.2

→ 385.1[9]

Dwell Time 100 ms

Collision Gas Argon

Results and Discussion
The LC-MS/MS method was validated for linearity, sensitivity, precision, accuracy, recovery,

and matrix effect.

Linearity and Sensitivity

The method demonstrated excellent linearity over the concentration range of 1 to 150 ng/mL,

with a correlation coefficient (r²) of >0.99.[3] The lower limit of quantification (LLOQ) was

determined to be 1 ng/mL, showcasing the high sensitivity of the assay.[3]

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at low, medium, and high

quality control (QC) concentrations. The precision (%CV) was within 15%, and the accuracy

(%Bias) was within ±15% for all QC levels, which is within the acceptable limits set by the FDA

guidelines.[4][8]

Recovery and Matrix Effect

The extraction recovery of dacomitinib from human plasma was consistent and reproducible

across the different QC levels, with a mean recovery in the range of 76.9–84.1%.[3] No
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significant matrix effect was observed, indicating that the method is free from interferences

from endogenous plasma components.

Quantitative Data Summary

Parameter Dacomitinib Reference

Linearity Range 1–150 ng/mL [3]

0.25-100 ng/mL [1]

2-500 ng/mL [4][8]

Lower Limit of Quantification

(LLOQ)
1 ng/mL [3]

0.25 ng/mL [1]

1.1 ng/mL [4][8]

Intra-day Precision (%CV) < 8.20% [1]

0.84–3.58% [4][8]

Inter-day Precision (%CV) < 8.20% [1]

0.84–3.58% [4][8]

Intra-day Accuracy (%Bias) 92.00% to 104.50% [1]

92.2–100.32% [4][8]

Inter-day Accuracy (%Bias) 92.00% to 104.50% [1]

92.2–100.32% [4][8]

Mean Recovery 76.9–84.1% [3]

Experimental Workflow and Signaling Pathway
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Sample Preparation LC-MS/MS Analysis

Plasma Sample (100 µL) Add Internal Standard Protein Precipitation
(Acetonitrile) Vortex Centrifuge Transfer Supernatant Evaporate to Dryness Reconstitute Inject into LC-MS/MS Chromatographic Separation

(C18 Column)
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Caption: LC-MS/MS Experimental Workflow.
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Caption: Dacomitinib Mechanism of Action.
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Conclusion
This application note details a validated LC-MS/MS method for the quantification of dacomitinib

in human plasma. The method is simple, rapid, sensitive, and reliable, making it well-suited for

supporting clinical research and pharmacokinetic studies of dacomitinib. The established

protocol provides a valuable tool for researchers and drug development professionals working

with this important anticancer agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606925#lc-ms-ms-method-for-dacomitinib-hydrate-
quantification-in-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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